N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O/c1-15-6-8-16(9-7-15)14-22-10-12-23(13-11-22)19(24)21-18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: RVPDNGVQYWTFAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive substance that has been used for recreational purposes due to its hallucinogenic effects. However, TFMPP has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically on the 5-HT2A and 5-HT2C receptors. This activation leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, leading to feelings of euphoria and increased energy. This compound has also been shown to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a synthetic compound, which means it can be easily produced in large quantities. It also has well-defined chemical properties, making it easy to study. However, this compound also has limitations for use in lab experiments. Its psychoactive effects can make it difficult to control experimental conditions, and its potential for abuse makes it a controlled substance in many countries.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of neurological disorders such as depression and anxiety. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, research on the long-term effects of this compound use is needed to fully understand its safety and potential for abuse.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide involves the reaction of 1-benzylpiperazine with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

N-(2-chlorophenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its effects on the central nervous system and its potential use as a treatment for various neurological disorders such as depression, anxiety, and schizophrenia. This compound has also been studied for its potential use in cancer treatment.